N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(3-benzyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)acetamide
• InChI: InChI=1S/C21H18N6O4/c28-18(22-9-15-6-7-16-17(8-15)31-13-30-16)11-26-12-23-20-19(21(26)29)24-25-27(20)10-14-4-2-1-3-5-14/h1-8,12H,9-11,13H2,(H,22,28)
• InChI Key: MNKZFUUPRSDWBG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)CNC(=O)CN3C=NC4=C(C3=O)N=NN4CC5=CC=CC=C5
• Molecular Formula: C21H18N6O4
• Molecular Weight: 418.4 g/mol

Description

The compound “N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide” is a complex organic molecule. It contains a benzodioxol group, a triazolopyrimidinone group, and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of novel N-aryl-5-(benzo[d][1,3]dioxol-5-ylmethyl)-4-(tert-butyl)thiazol-2-amines were synthesized and evaluated for their antitumor activities.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of multiple functional groups. The benzodioxol group contributes a cyclic structure, while the triazolopyrimidinone and acetamide groups add additional rings and functional groups.

Scientific Research Applications

Conclusion

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3-benzyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)acetamide: holds promise across diverse scientific domains. . If you need further details or have additional questions, feel free to ask! 😊

Future Directions

The future directions for this compound could involve further exploration of its potential antitumor activities, as well as investigation into other possible biological activities. Further studies could also aim to optimize its synthesis and characterize its physical and chemical properties in more detail.